Cas no 2613385-52-5 (methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate)

• Product Name: methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate
• CAS No: 2613385-52-5
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 5663115
• PubChem ID: 165890052
• Update Time: 2025-10-29

methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2613385-52-5
• EN300-27702616
• methyl 2'-phenyl-[1,1'-bi(cyclopropane)]-2-carboxylate
• methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate

• Inchi： 1S/C14H16O2/c1-16-14(15)13-8-12(13)11-7-10(11)9-5-3-2-4-6-9/h2-6,10-13H,7-8H2,1H3
• InChI Key： RDSWOBJSCIHOGM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC1C1CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate

Methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate (CAS No. 2613385-52-5): A Comprehensive Overview

Methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2613385-52-5, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and synthetic organic chemistry. The presence of a phenyl group and two cyclopropane units in its backbone imparts unique electronic and steric properties, making it a valuable candidate for further investigation.

The structural motif of methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate consists of a central carboxylate ester group connected to a phenyl ring, which is further linked to two cyclopropane rings. This configuration creates a rigid scaffold with predictable interactions with biological targets. The cyclopropane rings, known for their strained three-membered carbon loops, can serve as effective pharmacophores, influencing the compound's binding affinity and selectivity. The phenyl ring, on the other hand, contributes to hydrophobic interactions and can be tailored for specific biological activities.

In recent years, there has been a growing interest in the development of novel molecules with cyclopropane moieties due to their ability to modulate enzyme activity and receptor binding. Studies have shown that cyclopropanes can introduce conformational constraints that enhance binding affinity and reduce off-target effects. The compound methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate exemplifies this trend, as its dual cyclopropane units are likely to enhance its interaction with biological targets while maintaining structural integrity.

One of the most compelling aspects of methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate is its potential application in the synthesis of biologically active molecules. The carboxylate ester group can be readily modified through various chemical transformations, allowing for the introduction of additional functional groups or side chains. This flexibility makes it an ideal starting point for the development of new drugs targeting a wide range of diseases.

Recent research has highlighted the importance of structure-activity relationships (SARs) in drug design. By systematically varying the substituents on the phenyl ring and cyclopropane units, researchers can optimize the pharmacological properties of methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate. For instance, modifications to the phenyl ring can alter hydrophobicity and electronic distribution, while changes to the cyclopropane units can fine-tune binding interactions. These modifications are crucial for achieving high efficacy and minimal toxicity in therapeutic applications.

The compound's unique structural features also make it a valuable tool for studying molecular recognition processes. The rigid scaffold provided by the cyclopropane units ensures predictable interactions with biological targets, while the phenyl ring offers additional sites for functionalization. This combination allows researchers to probe the mechanisms of drug-receptor interactions and develop more effective therapeutic strategies.

In addition to its pharmaceutical applications, methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate has potential uses in materials science and catalysis. The strained bonds in cyclopropanes make them highly reactive intermediates in organic synthesis. By leveraging these reactivities, researchers can develop novel synthetic routes to complex molecules or explore new catalytic systems.

The synthesis of methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and stereoselective transformations have been instrumental in achieving these goals.

The future prospects for methyl 2'-phenyl-1,1'-bi(cyclopropane)-2-carboxylate are promising as ongoing research continues to uncover new applications and refine synthetic strategies. Its potential as a building block for drug discovery and as a model compound for studying molecular recognition processes underscores its importance in modern chemistry.